4-O-Methylcryptochlorophaeic acid

• CAS No.: 27587-68-4
• Molecular Formula: C26H34O8
• Molecular Weight: 474.5 g/mol
• IUPAC Name: 3-(2,4-dimethoxy-6-pentylbenzoyl)oxy-2,4-dihydroxy-6-pentylbenzoic acid
• InChI: InChI=1S/C26H34O8/c1-5-7-9-11-16-13-18(32-3)15-20(33-4)21(16)26(31)34-24-19(27)14-17(12-10-8-6-2)22(23(24)28)25(29)30/h13-15,27-28H,5-12H2,1-4H3,(H,29,30)
• InChI Key: LWJWHWGMUBQMKG-UHFFFAOYSA-N
• SMILES: CCCCCC1=CC(=C(C(=C1C(=O)O)O)OC(=O)C2=C(C=C(C=C2OC)OC)CCCCC)O
• Synonyms: 4-O-methylcryptochlorophaeic acid

Description

4-O-Methylcryptochlorophaeic acid is a lichen-derived meta-depside, first isolated and characterized by Culberson and Kristinsson in 1969 from Cladonia perlomera and C. merochlorophaea . Structurally, it is a dimeric orcinol depside featuring two hydroxy and methoxy groups, with a rigid conformation stabilized by an intramolecular hydrogen bond between a hydroxy and methoxy group . This compound is biosynthetically related to cryptochlorophaeic acid, homosekikaic acid, and merochlorophaeic acid, as part of the orcinol depside class .

Its biological significance includes potent inhibition of prostaglandin (PG) biosynthesis, acting competitively with arachidonic acid at the cyclooxygenase active site . Additionally, it exhibits mosquito larvicidal activity against Aedes aegypti, though with lower efficacy (60% mortality at 10 ppm) compared to co-occurring compounds like cabraleadiol monoacetate . Ecologically, it is found in terricolous and saxicolous lichens, such as Bacidia absistens, B. gigantensis, and Cladonia spp., often alongside merochlorophaeic acid and fumarprotocetraric acid .

Comparison with Similar Compounds

Comparison with Similar Compounds

The unique chemical and biological properties of 4-O-methylcryptochlorophaeic acid are best understood through comparison with structurally and functionally related lichen substances. Below is a detailed analysis:

Structural and Functional Comparisons

Compound	Chemical Class	Biosynthetic Relations	Biological Activity	Occurrence	Key References
4-O-Methylcryptochlorophaeic acid	Orcinol depside	Cryptochlorophaeic acid, Homosekikaic acid	Inhibits PG biosynthesis (IC₅₀ ~100x more potent than monomeric analogs) ; Larvicidal (60% mortality at 10 ppm)	Bacidia absistens, Cladonia perlomera, C. merochlorophaea
Cryptochlorophaeic acid	Orcinol depside	Precursor of 4-O-methyl derivative	Not well-documented; presumed weaker PG inhibition due to lack of methyl group	Rare; specific Cladonia chemotypes
Homosekikaic acid	β-Orcinol depside	Sekikaic acid	Chemotaxonomic marker; no direct bioactivity reported	Co-occurs with 4-O-methylcryptochlorophaeic acid in Bacidia spp.
Merochlorophaeic acid	Orcinol depside	Paludosic acid, 4-O-methylcryptochlorophaeic acid	Often co-occurs with 4-O-methyl derivative; ecological role in UV protection	Cladonia merochlorophaea, Bacidia spp.
Atranorin	β-Orcinol depside	None	Antimicrobial, anti-inflammatory; dominant in most Bacidia spp.	Widespread in Bacidia s. str. and other lichens

Key Differentiators

Structural Rigidity: The hydrogen bond in 4-O-methylcryptochlorophaeic acid enhances its binding to cyclooxygenase, unlike monomeric analogs or non-methylated derivatives .

Chemotaxonomic Uniqueness: The co-occurrence of 4-O-methylcryptochlorophaeic acid with homosekikaic acid is a diagnostic marker for Bacidia absistens, B. gigantensis, and related species, distinguishing them from atranorin-dominated Bacidia lineages .

Bioactivity Profile: While both 4-O-methylcryptochlorophaeic acid and merochlorophaeic acid are orcinol depsides, the former’s methyl group confers superior PG inhibition, whereas the latter’s ecological role (e.g., UV resistance) is more prominent .